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Compound of Interest

Compound Name: Aurora kinase inhibitor-8

Cat. No.: B10789020

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of Aurora
kinase inhibitor-8, a highly selective inhibitor of Aurora kinases.[1] Accurate preparation and
storage of this inhibitor are crucial for reliable and reproducible experimental results in drug
discovery and cell biology research.

Introduction to Aurora Kinase Inhibitor-8

Aurora kinases are a family of serine/threonine kinases that play essential roles in the
regulation of mitosis and are frequently overexpressed in various human cancers.[2][3] This
makes them attractive targets for cancer therapy. Aurora kinase inhibitor-8 is a potent and
selective small molecule inhibitor of Aurora kinases, making it a valuable tool for studying their
cellular functions and for preclinical cancer research.[1]

Data Presentation

The following tables summarize the key quantitative data for Aurora kinase inhibitor-8.

Table 1: Chemical and Physical Properties
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Property Value Reference
Catalog Number HY-144991 [1]
CAS Number 2133001-88-2 [1]
Molecular Formula C30H20N703 [1]
Molecular Weight 535.60 g/mol [1]
Table 2: Solubility Data

Maximum
Solvent . Notes Reference

Solubility

Requires sonication to

DMSO 25 mg/mL (46.68 mM) [1]

fully dissolve.

=>1.25 mg/mL (2.33
mM)

In vivo formulation 1

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

[1](4]

) ] > 1.25 mg/mL (2.33
In vivo formulation 2

10% DMSO, 90%
[114]

mM) Corn Oil
Table 3: Recommended Storage Conditions
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Storage .
Format Shelf Life Notes Reference
Temperature

Store sealed,
) - away from
Solid Powder 4°C Not specified ) [1]
moisture and

light.

Store sealed,
) away from
Stock Solution -20°C 1 month ) [11[4]
moisture and

light.

Store sealed,
] away from
Stock Solution -80°C 6 months ) [1][4]
moisture and

light.

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of Aurora kinase inhibitor-8
in DMSO.

Materials:

e Aurora kinase inhibitor-8 (solid powder)
¢ Dimethyl sulfoxide (DMSOQO), anhydrous
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (water bath or probe)

o Pipettes and sterile filter tips
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Procedure:

o Equilibrate: Allow the vial of Aurora kinase inhibitor-8 powder to reach room temperature
before opening to prevent condensation.

e Weigh: Accurately weigh the desired amount of the inhibitor powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 5.36 mg of the compound.

o Calculation:
» Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 535.60 g/mol = 0.00536 g = 5.36 mg

» Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example
above, add 1 mL of DMSO.

e Mix: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

e Sonicate: If precipitation or cloudiness is observed, sonicate the solution until it becomes
clear.[1] A brief sonication in a water bath is usually sufficient.

« Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes freeze-thaw cycles.

o Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1][4]

This protocol is for preparing a 1.25 mg/mL working solution for administration in animal
models.[4]

Materials:
o High-concentration stock solution of Aurora kinase inhibitor-8 in DMSO (e.g., 12.5 mg/mL)
e PEG300

e Tween-80
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¢ Saline solution, sterile
 Sterile tubes for mixing
Procedure:

o Prepare DMSO Stock: First, prepare a clear stock solution in DMSO as described in Protocol
1. For this example, a 12.5 mg/mL stock is used.[4]

o Combine Solvents: In a sterile tube, add the solvents in the following order, mixing
thoroughly after each addition:

o Add 100 pL of the 12.5 mg/mL DMSO stock solution.
o Add 400 pL of PEG300 and mix evenly.

o Add 50 pL of Tween-80 and mix evenly.

o Add 450 puL of saline to bring the final volume to 1 mL.

o Final Concentration: This procedure yields a 1 mL working solution with a final concentration
of 1.25 mg/mL.

o Use Immediately: It is recommended to use freshly prepared in vivo formulations.

Visualizations

The following diagrams illustrate the Aurora kinase signaling pathway and the experimental
workflow for preparing stock solutions.
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Caption: Aurora kinase signaling pathway in cell cycle progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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